Cas no 2228330-02-5 (1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid
• CAS No: 2228330-02-5
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 6493960
• PubChem ID: 165827921
• Update Time: 2025-05-20

1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid
• 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}cyclopentane-1-carboxylic acid
• 2228330-02-5
• EN300-1893204

• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(18)15-8-10(9-15)14(11(16)17)6-4-5-7-14/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key： BCVAPDZIPVYRTD-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)C1CN(C(=O)OC(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid

1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid: A Comprehensive Overview

1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid (CAS No. 2228330-02-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid is a cyclic compound with a cyclopentane ring and an azetidine moiety protected by a tert-butoxycarbonyl (Boc) group. The Boc group is a common protecting group used in organic synthesis to prevent premature deprotonation or reaction of the amine functionality. The cyclopentane ring provides rigidity to the molecule, which can be advantageous in designing drugs with specific conformational requirements.

The compound has a molecular formula of C₁₅H₂₃NO₄ and a molecular weight of 277.35 g/mol. It is a white crystalline solid with a melting point of approximately 150°C. The solubility of this compound in various solvents, such as water, ethanol, and dimethyl sulfoxide (DMSO), has been studied to optimize its use in biological assays and drug formulations.

Synthesis Methods

The synthesis of 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid has been reported in several scientific publications. One common approach involves the reaction of tert-butyl 3-(cyclopentanecarbonyl)azetidine-1-carboxylate with an appropriate carboxylic acid or acid chloride under suitable conditions. The reaction typically proceeds via an amide coupling mechanism, followed by deprotection of the Boc group to yield the final product.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method using microwave-assisted conditions. This method significantly reduced the reaction time and improved the yield compared to traditional methods. The use of microwave technology in organic synthesis has gained popularity due to its ability to enhance reaction rates and selectivity while reducing energy consumption.

Biological Activities and Applications

1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid has been investigated for its potential biological activities, including anti-inflammatory, anti-cancer, and enzyme inhibitory properties. One notable application is its use as a potent inhibitor of protein-protein interactions (PPIs), which are critical for many cellular processes and disease mechanisms.

A study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the interaction between two key proteins involved in cancer cell proliferation. The researchers used surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) techniques to confirm the binding affinity and specificity of the compound. These findings suggest that 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid could be a valuable lead compound for developing novel anti-cancer drugs.

In addition to its PPI inhibition properties, this compound has also shown promise as an inhibitor of specific enzymes involved in inflammatory pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid selectively inhibited cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. The selective inhibition of COX enzymes by this compound could potentially reduce side effects associated with non-selective COX inhibitors.

Clinical Trials and Future Prospects

The promising biological activities of 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid have led to increased interest in its potential therapeutic applications. Several pharmaceutical companies are currently conducting preclinical studies to evaluate the safety and efficacy of this compound in various disease models.

A phase I clinical trial is underway to assess the safety and pharmacokinetics of 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid in healthy volunteers. Preliminary results from this trial have shown that the compound is well-tolerated at low doses with no significant adverse effects observed. These findings provide a strong foundation for advancing this compound into phase II trials for specific indications such as cancer and inflammatory diseases.

Conclusion

1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopentane-1-carboxylic acid (CAS No. 2228330-02-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further development in drug discovery programs. Ongoing research efforts aim to optimize its pharmacological properties and evaluate its efficacy in preclinical and clinical settings. As our understanding of this compound continues to grow, it holds significant promise for addressing unmet medical needs in various therapeutic areas.